Cas no 1352438-52-8 (2,2-dimethyl-3-(propan-2-ylsulfonamido)propanoic acid)

• Product Name: 2,2-dimethyl-3-(propan-2-ylsulfonamido)propanoic acid
• CAS No: 1352438-52-8
• MF: C₈H₁₇NO₄S
• MW: 223.289881467819
• CID: 2112374
• Update Time: 2023-11-19

2,2-dimethyl-3-(propan-2-ylsulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(propan-2-ylsulfonamido)propanoic acid
• MHBILISXZHDNMV-UHFFFAOYSA-N
• 3-[(isopropylsulfonyl)amino]-2,2-dimethylpropanoic acid
• CID 86608478
• Propanoic acid, 2,2-dimethyl-3-[[(1-methylethyl)sulfonyl]amino]-

• Inchi： 1S/C8H17NO4S/c1-6(2)14(12,13)9-5-8(3,4)7(10)11/h6,9H,5H2,1-4H3,(H,10,11)
• InChI Key： MHBILISXZHDNMV-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NCC(C(=O)O)(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 300
• Topological Polar Surface Area: 91.8

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 363.8±44.0 °C(Predicted)
• pka: 4.34±0.10(Predicted)